Cas no 1523618-02-1 (2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride)

• Product Name: 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride
• CAS No: 1523618-02-1
• MF: C₈H₁₄ClF₂N
• MW: 197.65326833725
• MDL: MFCD22683336
• CID: 4604044
• PubChem ID: 71302386
• Update Time: 2025-06-10

2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-7-azaspiro[3.5]nonane hydrochloride
• 2,2-Difluoro-7-aza-spiro[3.5]nonane HCl
• 2,2-Difluoro-7-aza-spiro[3.5]nonane hydrochloride
• SB19957
• AK171552
• PC420025
• 2,2-Difluoro-7-azaspiro[3.5]nonane HCl
• AKOS025289853
• MFCD22683336
• 2,2-difluoro-7-azaspiro[3.5]nonanehydrochloride
• CS-0052188
• YKC61802
• 2,2-difluoro-7-azaspiro[3.5]nonane;hydrochloride
• MJTKXDXLNGAXAF-UHFFFAOYSA-N
• SY099799
• 1523618-02-1
• AS-34329
• 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride

• MDL： MFCD22683336
• Inchi： 1S/C8H13F2N.ClH/c9-8(10)5-7(6-8)1-3-11-4-2-7;/h11H,1-6H2;1H
• InChI Key： MJTKXDXLNGAXAF-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC2(CCNCC2)C1)F

Computed Properties

• Exact Mass: 197.078
• Monoisotopic Mass: 197.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride

Introduction to 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride (CAS No. 1523618-02-1)

2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1523618-02-1, is a fluorinated spirocyclic azine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound represents a unique structural motif that combines the rigidity of a spirocyclic framework with the electron-withdrawing properties of fluorine atoms, making it a promising candidate for various therapeutic applications.

The spirocyclic core of 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride introduces a conformationally constrained environment that can influence the biological activity of the molecule. The presence of two fluorine atoms at the 2-position enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. Additionally, the azaspiro structure provides a scaffold that can be further modified to explore different pharmacophores and optimize pharmacokinetic properties.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The nitrogen atom in the azaspiro ring system can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are essential for molecular recognition. These features make 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride a versatile building block for designing novel small-molecule drugs.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. The rigid spirocyclic structure of 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride can help stabilize interactions with the ATP-binding pocket of kinases, leading to potent and selective inhibition. Recent studies have demonstrated that fluorinated spirocyclic compounds exhibit promising activity against various kinases, including those implicated in cancer and autoimmune disorders.

Another area where 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride shows promise is in the treatment of neurological disorders. The ability of spirocyclic compounds to cross the blood-brain barrier has been well-documented, making them attractive candidates for central nervous system (CNS) drug development. The unique structural features of this compound may enable it to interact with neuronal receptors and ion channels, potentially offering therapeutic benefits for conditions such as epilepsy, depression, and neurodegenerative diseases.

The synthesis of 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride involves multi-step organic transformations that highlight its synthetic accessibility and modularity. The introduction of fluorine atoms requires careful control to ensure high yield and purity, often employing palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies. The spirocyclic core is typically formed through intramolecular cyclization reactions, which can be optimized to achieve regioselectivity and minimize side products.

From a computational chemistry perspective, 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride has been subjected to extensive molecular modeling studies to elucidate its binding mode with biological targets. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. For instance, computational analysis has revealed that subtle changes in the fluorine substitution pattern can significantly alter the interaction profile with protein targets.

The pharmacokinetic properties of 2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride have also been thoroughly investigated. In vitro studies have demonstrated favorable solubility profiles and metabolic stability, which are critical for drug formulation and delivery. Additionally, preclinical studies have shown that this compound exhibits low toxicity and minimal off-target effects, suggesting its potential as a safe and effective therapeutic agent.

In conclusion, 2 , 2 - Difluoro - 7 - azaspiro [ 3 . 5 ] nonane hydrochloride ( CAS No . 1523618 - 02 - 1 ) is a multifaceted compound with significant potential in medicinal chemistry and drug development . Its unique structural features , combined with promising preclinical results , make it an attractive candidate for further exploration in therapeutic applications . As research continues to uncover new biological targets and mechanisms , compounds like this are poised to play a pivotal role in next-generation drug discovery efforts .